2-Amino-3-[(3,4,5-trimethoxyphenyl)methylideneamino]but-2-enedinitrile

• IUPAC Name: 2-amino-3-[(3,4,5-trimethoxyphenyl)methylideneamino]but-2-enedinitrile
• InChI: InChI=1S/C14H14N4O3/c1-19-12-4-9(5-13(20-2)14(12)21-3)8-18-11(7-16)10(17)6-15/h4-5,8H,17H2,1-3H3
• InChI Key: LKYFAOOOYGQZSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=NC(=C(C#N)N)C#N
• Molecular Formula: C14H14N4O3
• DSSTOX Substance ID: DTXSID50347750
• Molecular Weight: 286.29 g/mol
• CAS No.: 69519-12-6

Description

2-Amino-3-[(3,4,5-trimethoxyphenyl)methylideneamino]but-2-enedinitrile is a useful research compound. Its molecular formula is C14H14N4O3 and its molecular weight is 286.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Reaction Mechanisms and Derivative Synthesis

One study detailed the reaction of 2,3-diaminomaleonitrile (DAMN) with various diones, producing compounds including derivatives similar to the query compound. These reactions were characterized using X-ray crystallography, NMR spectroscopy, and DFT calculations, highlighting their potential in synthesizing complex organic compounds (Kubota et al., 2009).

Metal Ion Sensing

Another significant application involves a phenanthroimidazole-based fluorescent probe synthesized for hypochlorous acid detection. The study synthesized a compound with a structure similar to the query, demonstrating high selectivity and sensitivity as a sensor in a mixed aqueous medium. This compound's ability to image exogenous hypochlorous acid in living cells indicates its utility in bio-imaging applications (Zhao et al., 2017).

Antibacterial Activity

An organometallic polymer incorporating a derivative of the query compound was synthesized and evaluated for its antibacterial activities. This study indicates that metal complexes of such derivatives can exhibit higher antibacterial activities compared to their ligands, highlighting the role of transition metal ions in enhancing antibacterial efficacy (Shi, 2012).

Optical and Electrochemical Properties

Research into ferrocenyl-containing maleo-and fumaronitrile derivatives, obtained by the reaction between ferrocenecarbaldehyde and diaminomaleonitrile, revealed their potential in redox reactions and Hg2+ optical ion sensing. The study showcases the synthesis and characterization of compounds containing structural motifs similar to the query, elucidating their applications in sensing and electrochemical studies (Dahlby et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the search results. It’s crucial to handle all chemical compounds with care and to refer to the Material Safety Data Sheet (MSDS) for specific safety information.